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Compound of Interest

Compound Name: 4-Methoxy-1,3-benzodioxol-2-one

CAS No.: 858270-00-5

Cat. No.: B6321514

Get Quote

Executive Summary: The Structural Imperative
4-Methoxy-1,3-benzodioxol-2-one is a specialized cyclic carbonate derivative often utilized as

a prodrug moiety (e.g., in dioxolene-based prodrug strategies) or a masked catechol

intermediate. Its characterization is critical because its stability and reactivity profile differ

significantly from its linear carbonate analogues and regioisomers.

This guide provides a technical comparison of the infrared (IR) spectral features of 4-Methoxy-
1,3-benzodioxol-2-one against its key alternatives: its synthetic precursor (3-

Methoxycatechol), its regioisomer (5-Methoxy-1,3-benzodioxol-2-one), and Linear Carbonates.

Key Differentiator: The defining feature of this molecule is the strained 5-membered cyclic

carbonate ring, which forces the carbonyl (

) stretching frequency to a significantly higher wavenumber (

) compared to linear carbonates or esters.
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Spectroscopic Blueprint: 4-Methoxy-1,3-
benzodioxol-2-one
The IR spectrum of this compound is dominated by the interplay between the electron-donating

methoxy group and the ring-strained carbonate.

Primary Diagnostic Peaks
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Functional Group
Wavenumber (

, cm⁻¹)
Intensity Mechanistic Origin

C=O Stretch (Cyclic

Carbonate)
1815 – 1845 Strong, Sharp

Ring Strain: The 5-

membered ring

compresses the

angle, increasing the

-character of the

carbonyl carbon

-bond, thereby

shortening and

strengthening the

bond.

C-O Stretch (Methoxy) 1260 – 1280 Strong

Asymmetric stretching

of the

bond.

C-O-C Stretch (Cyclic) 1030 – 1060 Medium

Symmetric stretching

of the dioxolone ring

ethers.

Ar-H Bending (Out-of-

Plane)
720 – 770 Medium

1,2,3-Trisubstitution:

The 4-methoxy

substitution creates a

pattern of 3 adjacent

aromatic protons,

typically showing a

strong band in this

region.
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Expert Insight: Do not confuse the carbonyl peak with an acid anhydride. While anhydrides also

appear in the 1800+ region, they typically display a doublet (symmetric/asymmetric split). The

cyclic carbonate shows a singlet.

Comparative Analysis: Distinguishing Alternatives
Reliable characterization requires ruling out impurities and isomers. The following table

contrasts 4-Methoxy-1,3-benzodioxol-2-one with its most common "look-alikes."

Table 1: Spectral Differentiation Matrix

Feature

Target: 4-
Methoxy-1,3-
benzodioxol-2-
one

Precursor: 3-
Methoxycatec
hol

Isomer: 5-
Methoxy-1,3-
benzodioxol-2-
one

Alternative:

Linear
Carbonate
(e.g., Dimethyl
Carbonate)

C=O Frequency
~1830 cm⁻¹

(Strained)
Absent ~1830 cm⁻¹

1740–1750 cm⁻¹

(Unstrained)

-OH Stretch Absent
Broad, 3200–

3550 cm⁻¹
Absent Absent

Ar-H Substitution

1,2,3-

Trisubstituted (3

adjacent H)

1,2,3-

Trisubstituted

1,2,4-

Trisubstituted (2

adjacent, 1

isolated)

Varies

Fingerprint

Region ~720–770 cm⁻¹ ~720–770 cm⁻¹
~800–860 cm⁻¹

(Isolated H)
N/A

Mechanistic Logic:
Vs. Precursor: The disappearance of the broad
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stretch and the appearance of the high-frequency

band confirms the formation of the carbonate ring.

Vs. Linear Carbonate: If the spectrum shows a carbonyl peak at 1750 cm⁻¹, the ring has

opened (hydrolysis/degradation) or the product is a linear bis-carbonate. The shift to >1800

cm⁻¹ is the "proof of cyclization."

Vs. 5-Methoxy Isomer: Both are cyclic carbonates. They are distinguished only by the

aromatic region. The 4-methoxy isomer (1,2,3-pattern) lacks the isolated proton peak

typically found around 800-850 cm⁻¹ in the 5-methoxy (1,2,4-pattern) isomer.

Experimental Protocols
Protocol A: Synthesis Verification Workflow
Objective: Confirm conversion of 3-Methoxycatechol to 4-Methoxy-1,3-benzodioxol-2-one.

Reagents:

Starting Material: 3-Methoxycatechol (1 eq)

Reagent: Carbonyl Diimidazole (CDI) or Triphosgene (1.1 eq)

Solvent: Dichloromethane (DCM) or THF (Anhydrous)

Step-by-Step Methodology:

Reaction Setup: Dissolve 3-Methoxycatechol in anhydrous DCM under Nitrogen

atmosphere.

Addition: Add CDI portion-wise at 0°C. (Evolution of

gas will be observed).

Monitoring: Stir at room temperature for 2 hours.

Workup: Wash with dilute HCl (to remove imidazole), dry over

, and concentrate.
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Sample Prep for IR:

Solid State:[1] Grind 1-2 mg of product with 100 mg dry KBr. Press into a transparent

pellet.

Reasoning: KBr is preferred over ATR for cyclic carbonates to avoid pressure-induced

peak shifts or contact issues with crystalline lattices, ensuring the critical 1800+ cm⁻¹

region is resolved clearly.

Protocol B: Data Interpretation Logic
Use the following decision tree to validate your product identity.
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Analyze IR Spectrum

Check C=O Region
(1700 - 1850 cm⁻¹)

No C=O Peak

Absent

Strong Peak Present

Present

Precursor: 3-Methoxycatechol
(Check OH ~3400) Check Frequency

1740 - 1760 cm⁻¹
Linear Carbonate

(Ring Open)

< 1780

1815 - 1845 cm⁻¹
Cyclic Carbonate

(Ring Closed)

> 1800

Check Ar-H Region
(600 - 900 cm⁻¹)

Peaks at ~800-860 cm⁻¹
(1,2,4-Trisubstituted)
Isomer: 5-Methoxy

Isolated H detected

Peaks at ~720-770 cm⁻¹
(1,2,3-Trisubstituted)

Target: 4-Methoxy

3 Adjacent H detected

Click to download full resolution via product page

Figure 1: Decision tree for distinguishing 4-Methoxy-1,3-benzodioxol-2-one from precursors

and isomers based on IR spectral data.

Visualizing the Synthesis & Shift
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The transformation from catechol to cyclic carbonate involves a distinct change in symmetry

and bond order.

3-Methoxycatechol
(Precursor)

ν(OH): ~3400 cm⁻¹
ν(C=O): None

4-Methoxy-1,3-benzodioxol-2-one
(Target)

ν(OH): Absent
ν(C=O): ~1830 cm⁻¹

Cyclization

+ CDI / Phosgene

Click to download full resolution via product page

Figure 2: Synthetic pathway highlighting the key spectral shift: loss of Hydroxyl signal and

emergence of the high-frequency Carbonyl signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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